Cas no 1165-38-4 (2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid)

2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid structure
1165-38-4 structure
Product Name:2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
CAS No:1165-38-4
MF:C19H28O5
MW:336.42262
CID:117467
Update Time:2019-03-14

2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[e]indene-6,7-diaceticacid, dodecahydro-3a,6-dimethyl-3-oxo-, (3aS,5aS,6S,7S,9aR,9bS)-
    • 2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
    • 17-Oxo-2,3-seco-5-androstan-2,3-dioic acid
    • 2,3-SECO-5A-ANDROSTANE-17-ONE-2,3-DIOIC ACID
    • Inchi: InChI=1S/C19H28O5/c1-18-8-7-14-12(13(18)5-6-15(18)20)4-3-11(9-16(21)22)19(14,2)10-17(23)24/h11-14H,3-10H2,1-2H3,(H,21,22)(H,23,24)/t11-,12-,13-,14-,18-,19-/m0/s1
    • InChI Key: CEUQHWSIXGFNGI-GHJQBBOJSA-N
    • SMILES: O=C1CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@](C)(CC(=O)O)[C@H](CC(=O)O)CC[C@]12[H]

Computed Properties

  • Exact Mass: 336.19400

Experimental Properties

  • PSA: 91.67000
  • LogP: 3.36370
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.